(6-Chloro-4-methoxypyridin-2-yl)methanol
Overview
Description
“(6-Chloro-4-methoxypyridin-2-yl)methanol” is a chemical compound with the molecular formula C7H8ClNO2. It has a molecular weight of 173.6 . The IUPAC name for this compound is the same as its common name .
Molecular Structure Analysis
The InChI code for “(6-Chloro-4-methoxypyridin-2-yl)methanol” is 1S/C7H8ClNO2/c1-11-6-2-5(4-10)9-7(8)3-6/h2-3,10H,4H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“(6-Chloro-4-methoxypyridin-2-yl)methanol” is a solid at room temperature . The compound should be stored at 4°C .Scientific Research Applications
Crystal Structure and Hydrogen Bonding Patterns : In the study of N-(6-methoxypyridin-3-yl)-4-(pyridin-2-yl)thiazol-2-amine mono-hydrobromide salts, distinct intermolecular hydrogen bonding patterns were observed, highlighting the structural complexity and potential applications in crystallography and materials science (Böck et al., 2021).
Ligand Exchange Reactions : A study on [Et4N]3[W2(CO)6(OMe)3] demonstrated ligand substitution with alcohols, suggesting potential applications in catalysis and organic synthesis (Klausmeyer et al., 2003).
Synthesis of Pyrrolin-2-ones : Research into the reaction of N-substituted pyrrolidinones with alkaline methoxide in methanol revealed the synthesis of 5-methoxylated 3-pyrrolin-2-ones, useful for preparing agrochemicals or medicinal compounds (Ghelfi et al., 2003).
Methanol Adsorption and Desorption : A study on the adsorption and desorption of methanol on ceria nanocrystals highlighted its role in understanding surface sites of metal oxide catalysts (Wu et al., 2012).
Vibrational and Electronic Analysis : The spectroscopic analysis of 3-chloro-6-methoxypyridazine offered insights into its molecular geometry, vibrational frequencies, and electronic structure, relevant to material science and molecular spectroscopy (Chamundeeswari et al., 2013).
Solution Speciation in Cobalt(II) Complexes : Research on cobalt(II) 2,2':6',2''-terpyridine complexes in methanol solutions highlighted the impact of anions and solvents on the formation of equilibrium mixtures, suggesting applications in coordination chemistry and solution chemistry (Constable et al., 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
(6-chloro-4-methoxypyridin-2-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2/c1-11-6-2-5(4-10)9-7(8)3-6/h2-3,10H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZMTYOPQFBAVBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=C1)Cl)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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